Cas no 2172044-49-2 (4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-3-hydroxybutanoic acid)

• Product Name: 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-3-hydroxybutanoic acid
• CAS No: 2172044-49-2
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6508354
• PubChem ID: 165555570
• Update Time: 2025-08-05

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-3-hydroxybutanoic acid
• 4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenyl]formamido}-3-hydroxybutanoic acid
• 2172044-49-2
• EN300-1542967

• Inchi： 1S/C27H26N2O6/c1-16-12-17(26(33)28-14-18(30)13-25(31)32)10-11-24(16)29-27(34)35-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-12,18,23,30H,13-15H2,1H3,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： IAOMPYVEYKBOCW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(NCC(CC(=O)O)O)=O)=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Additional information on 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-3-hydroxybutanoic acid

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-3-hydroxybutanoic acid: A Comprehensive Overview

The compound 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-3-hydroxybutanoic acid, with CAS No. 2172044-49-2, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a formamido moiety, and a hydroxybutanoic acid backbone. These structural features contribute to its unique properties and potential applications in drug discovery and development.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in stabilizing the compound during various chemical reactions. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions, making this compound a valuable tool in medicinal chemistry. The presence of the Fmoc group also facilitates the controlled release of bioactive molecules, which is crucial for targeted drug delivery systems.

The formamido moiety in the compound adds another layer of complexity to its structure. This functional group is known for its ability to participate in hydrogen bonding, which can significantly influence the compound's solubility, stability, and bioavailability. Researchers have explored the impact of formamido groups on the pharmacokinetic properties of similar compounds, revealing promising results in terms of improved absorption and reduced toxicity.

The hydroxybutanoic acid backbone serves as a versatile platform for further chemical modifications. This segment not only contributes to the compound's overall flexibility but also provides opportunities for incorporating additional functional groups. Recent advancements in synthetic chemistry have enabled the precise manipulation of such backbones, leading to the development of novel bioactive agents with enhanced therapeutic potential.

From an applications standpoint, this compound has shown potential in various therapeutic areas. For instance, its ability to modulate key enzymatic pathways makes it a promising candidate for anti-inflammatory and anticancer drug development. Recent studies have demonstrated that derivatives of this compound can inhibit specific kinases involved in cancer progression, highlighting its role as a lead molecule for further optimization.

In terms of synthesis, the preparation of this compound involves a multi-step process that requires meticulous control over reaction conditions. The use of advanced purification techniques and analytical methods ensures the high purity and structural integrity of the final product. Researchers have also explored alternative synthetic routes to improve yield and reduce costs, making this compound more accessible for large-scale production.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure, interaction with biological targets, and potential metabolic pathways. These findings are instrumental in guiding experimental efforts and accelerating drug discovery pipelines.

In conclusion, 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-3-hydroxybutanoic acid represents a cutting-edge chemical entity with immense potential in pharmaceutical research. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in the development of next-generation therapeutics.